Cas no 879040-95-6 (4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid)

4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid is a heterocyclic compound featuring a benzo[1,4]oxazine core with a butyric acid side chain. This structure imparts reactivity useful in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both the oxazine ring and carboxylic acid functionality allows for versatile derivatization, making it a valuable intermediate in medicinal chemistry and drug discovery. Its well-defined molecular framework ensures consistent performance in coupling reactions and scaffold modifications. The compound’s stability under standard conditions further enhances its utility in multi-step synthetic processes. Its applications extend to the preparation of bioactive compounds targeting neurological and inflammatory pathways.

4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid structure

879040-95-6 structure

Product Name:4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid

CAS No:879040-95-6

MF:C₁₂H₁₃NO₄

MW:235.235923528671

CID:3060922

PubChem ID:5045902

Update Time:2025-06-08

4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid
- BBL030800
- AKOS000104485
- VS-10049
- 4-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid
- 4-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)butanoic acid
- 879040-95-6
- STL364455
- CS-0322155
- 4-(3-oxo-1,4-benzoxazin-4-yl)butanoic acid
- 4-(3-Oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)butanoic acid
- Inchi： 1S/C12H13NO4/c14-11-8-17-10-5-2-1-4-9(10)13(11)7-3-6-12(15)16/h1-2,4-5H,3,6-8H2,(H,15,16)
- InChI Key： VCUKRAAGUIPUJF-UHFFFAOYSA-N
- SMILES： O1CC(N(C2C=CC=CC1=2)CCCC(=O)O)=O

Computed Properties

Exact Mass: 235.08445790Da
Monoisotopic Mass: 235.08445790Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 66.8Å²

4-(3-Oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-butyric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392825-500mg	4-(3-Oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)butanoic acid	879040-95-6	98%	500mg	￥6751.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392825-1g	4-(3-Oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)butanoic acid	879040-95-6	98%	1g	￥8281.00	2024-04-27